Cas no 1858242-30-4 (4-3-(4-Chlorobenzyl)-4-oxo-1,3-thiazolidin-2-ylbenzoic acid)

• Product Name: 4-3-(4-Chlorobenzyl)-4-oxo-1,3-thiazolidin-2-ylbenzoic acid
• CAS No: 1858242-30-4
• MF: C₁₇H₁₄ClNO₃S
• MW: 347.815962314606
• MDL: MFCD28954590
• CID: 4709163
• Update Time: 2025-06-10

4-3-(4-Chlorobenzyl)-4-oxo-1,3-thiazolidin-2-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-Chlorobenzyl)-4-oxo-1,3-thiazolidin-2-yl]benzoic acid
• benzoic acid, 4-[3-[(4-chlorophenyl)methyl]-4-oxo-2-thiazolidinyl]-
• 4-3-(4-Chlorobenzyl)-4-oxo-1,3-thiazolidin-2-ylbenzoic acid

• MDL： MFCD28954590
• Inchi： 1S/C17H14ClNO3S/c18-14-7-1-11(2-8-14)9-19-15(20)10-23-16(19)12-3-5-13(6-4-12)17(21)22/h1-8,16H,9-10H2,(H,21,22)
• InChI Key： YCSWEQCXFBJTJV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(CSC1C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 445
• Topological Polar Surface Area: 82.9

Additional information on 4-3-(4-Chlorobenzyl)-4-oxo-1,3-thiazolidin-2-ylbenzoic acid

Recent Advances in the Study of 4-3-(4-Chlorobenzyl)-4-oxo-1,3-thiazolidin-2-ylbenzoic acid (CAS: 1858242-30-4)

The compound 4-3-(4-Chlorobenzyl)-4-oxo-1,3-thiazolidin-2-ylbenzoic acid (CAS: 1858242-30-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This thiazolidinone derivative has been the subject of multiple studies focusing on its synthesis, biological activity, and mechanism of action. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the compound's role as a promising scaffold for drug development, particularly in the context of anti-inflammatory and anticancer therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-3-(4-Chlorobenzyl)-4-oxo-1,3-thiazolidin-2-ylbenzoic acid exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). The study utilized in vitro and in vivo models to validate its efficacy, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, the compound has shown remarkable anticancer activity. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that 4-3-(4-Chlorobenzyl)-4-oxo-1,3-thiazolidin-2-ylbenzoic acid induces apoptosis in several cancer cell lines, including breast and colon cancer cells. The study identified the compound's ability to modulate the PI3K/Akt/mTOR signaling pathway as a key mechanism underlying its cytotoxic effects. These findings underscore its potential as a candidate for further preclinical evaluation.

The synthesis and structural optimization of 4-3-(4-Chlorobenzyl)-4-oxo-1,3-thiazolidin-2-ylbenzoic acid have also been a focal point of recent research. A 2023 study in European Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing production costs. The study emphasized the importance of substituent modifications on the thiazolidinone ring for enhancing biological activity, providing valuable insights for future structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that 4-3-(4-Chlorobenzyl)-4-oxo-1,3-thiazolidin-2-ylbenzoic acid exhibits limited oral bioavailability, necessitating further formulation optimization. Recent efforts have explored nanoparticle-based delivery systems to address this issue, as reported in a 2024 International Journal of Pharmaceutics article. These advancements highlight the ongoing efforts to overcome barriers to clinical application.

In conclusion, 4-3-(4-Chlorobenzyl)-4-oxo-1,3-thiazolidin-2-ylbenzoic acid (CAS: 1858242-30-4) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual anti-inflammatory and anticancer properties, coupled with recent advancements in synthesis and delivery, position it as a compelling candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic profile and expanding its therapeutic applications.